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Compound of Interest

Compound Name: AZ-27

Cat. No.: B15566185 Get Quote

For immediate release

To ensure the safety of laboratory personnel and the proper management of chemical waste,

this document provides essential procedural guidance for the handling and disposal of the

novel kinase inhibitor, AZ-27. Researchers, scientists, and drug development professionals

should adhere to these protocols to minimize risk and ensure regulatory compliance.

AZ-27 Safety Profile and Handling
AZ-27 is a potent, solid-form compound requiring careful handling in a controlled laboratory

environment. All personnel must wear appropriate Personal Protective Equipment (PPE),

including safety goggles, lab coats, and chemical-resistant gloves. All handling of powdered

AZ-27 should occur within a certified chemical fume hood to prevent inhalation.

Quantitative Safety Data:

Hazard
Classification

Oral LD50 (Rat)
Dermal LD50
(Rabbit)

Inhalation LC50
(Rat)

Category 2 (Acute

Toxicity)
27 mg/kg[1] 20 mg/kg[1]

0.054-0.52 mg/L

(dust)[1]
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Proper disposal of AZ-27 and its associated waste is critical. Under no circumstances should

AZ-27 or its solutions be disposed of down the drain or in regular trash.[2] All waste is

considered hazardous and must be segregated and disposed of according to the following

procedures.

Waste Stream Segregation:

Waste Type Container Requirement Disposal Protocol

Solid AZ-27 Waste

Clearly labeled, sealed,

chemically compatible

container.

Collect all unused or expired

solid AZ-27. Label as

"Hazardous Waste: Solid AZ-

27".

Liquid AZ-27 Waste
Leak-proof, sealed container

with secondary containment.[2]

Collect all solutions containing

AZ-27. Segregate halogenated

and non-halogenated solvent

waste. Label as "Hazardous

Waste: Liquid AZ-27" and list

all chemical components.

Contaminated Labware

Puncture-proof sharps

container for sharps; labeled

bag for other disposables.

Dispose of all contaminated

items (e.g., pipette tips, gloves,

vials) in designated hazardous

waste containers. Sharps must

be in a dedicated sharps

container.

Empty AZ-27 Containers Original container.

Triple-rinse with a suitable

solvent. The first rinsate must

be collected as hazardous

liquid waste. After rinsing,

deface the label and dispose

of the container as solid waste.
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For experimental protocols requiring the inactivation of AZ-27 prior to disposal, the following

procedure is recommended. This process should be performed within a chemical fume hood.

Methodology:

Preparation: Prepare a 1M solution of sodium hydroxide (NaOH) in a designated glass

beaker.

Dissolution: Dissolve the AZ-27 waste in a minimal amount of a compatible organic solvent

(e.g., DMSO).

Inactivation: Slowly add the dissolved AZ-27 solution to the NaOH solution while stirring. The

alkaline conditions will hydrolyze and inactivate the compound.

Neutralization: After allowing the reaction to proceed for at least one hour, neutralize the

solution to a pH between 6.0 and 8.0 using a 1M hydrochloric acid (HCl) solution.

Disposal: The final neutralized solution must be collected as hazardous liquid waste and

disposed of through your institution's Environmental Health and Safety (EHS) office.

Visual Guides
AZ-27 Disposal Workflow:
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Caption: Workflow for proper segregation and disposal of AZ-27 waste streams.

AZ-27 Inactivation Protocol:

1. Dissolve AZ-27
in Solvent (DMSO)

2. Add to 1M NaOH
(Alkaline Hydrolysis)

3. Neutralize with 1M HCl
(pH 6.0-8.0)

4. Collect as
Hazardous Waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15566185?utm_src=pdf-body-img
https://www.benchchem.com/product/b15566185?utm_src=pdf-body
https://www.benchchem.com/product/b15566185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Step-by-step chemical inactivation protocol for AZ-27 waste.

For any spills or exposures, immediately consult the Safety Data Sheet (SDS) and notify your

institution's Environmental Health and Safety office. Always prioritize safety and adhere to

established institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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